2-Nitro-6-cyclopropylbenzonitrile

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 2-cyclopropyl-6-nitrobenzonitrile
• InChI: InChI=1S/C10H8N2O2/c11-6-9-8(7-4-5-7)2-1-3-10(9)12(13)14/h1-3,7H,4-5H2
• InChI Key: XZURHUYAPXRFGI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C(=CC=C2)[N+](=O)[O-])C#N

Description

2-Nitro-6-cyclopropylbenzonitrile is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-6-nitrobenzonitrile (0.56 g), cyclopropyl boronic acid (0.63 g), palladium (II) acetate (0.055 g), tricyclohexylphosphine (0.135 g) and potassium phosphate tribasic (2.36 g) were dissolved in a mixture of toluene (15 mL) and water (3 mL). The mixture was heated at 100° C. under nitrogen for 18 hours. The mixture was cooled and then partitioned between water and DCM. The organic solution was separated, dried with magnesium sulfate, filtered and the solvent was removed under vacuum. The residue was purified by flash chromatography on silica, eluting with a mixture of ethyl acetate and cyclohexane. The fractions containing the desired product were combined and evaporated to give the title compound as a light yellow solid (0.51 g).